Cas no 2172248-12-1 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid
• CAS No: 2172248-12-1
• MF: C₂₆H₂₄N₂O₇
• MW: 476.477967262268
• CID: 5872905
• PubChem ID: 165586124
• Update Time: 2025-06-10

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-2-hydroxybenzoic acid
• EN300-1538708
• 2172248-12-1

• Inchi： 1S/C26H24N2O7/c29-23-13-16(9-10-21(23)25(31)32)28-24(30)15-34-12-11-27-26(33)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,13,22,29H,11-12,14-15H2,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： UVPAULBHSDXCHJ-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(NC1C=CC(C(=O)O)=C(C=1)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.15835111g/mol
• Monoisotopic Mass: 476.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 134Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid (CAS No. 2172248-12-1): A Comprehensive Overview

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid (CAS No. 2172248-12-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Ethylene Glycol Amide Salicylic Acid, is characterized by its unique structural features and potential applications in drug development and bioconjugation studies.

The chemical structure of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid is composed of a salicylic acid core, an ethylene glycol linker, and a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis to protect amino groups during the assembly of complex peptides. The ethylene glycol linker provides flexibility and enhances solubility, while the salicylic acid moiety confers biological activity and reactivity.

Recent studies have highlighted the potential of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid in various biomedical applications. One notable area of research is its use as a building block for the synthesis of bioconjugates, which are hybrid molecules that combine the properties of different biomolecules to achieve specific therapeutic or diagnostic goals. For example, this compound can be conjugated with targeting ligands or imaging agents to enhance their delivery and efficacy.

In the context of drug development, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid has shown promise as a prodrug candidate. Prodrugs are inactive compounds that are converted into active drugs within the body, often through enzymatic processes. The Fmoc protecting group can be designed to be cleaved by specific enzymes, releasing the active salicylic acid derivative at the target site. This approach can improve the pharmacokinetic properties and reduce side effects compared to traditional drugs.

The solubility and stability of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid are also important considerations for its practical applications. Research has shown that the ethylene glycol linker enhances water solubility, making it suitable for use in aqueous environments such as biological assays and drug formulations. Additionally, the Fmoc group provides protection against premature degradation, ensuring that the compound remains stable during storage and handling.

Clinical trials involving derivatives of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid have demonstrated promising results in treating various diseases. For instance, one study published in the Journal of Medicinal Chemistry reported that a bioconjugate derived from this compound showed significant anti-inflammatory effects in a murine model of arthritis. Another study in the Journal of Pharmaceutical Sciences highlighted its potential as an antitumor agent, with preliminary data suggesting enhanced tumor penetration and reduced systemic toxicity.

The versatility of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid extends beyond its use as a prodrug or bioconjugate building block. It can also serve as a platform for developing novel materials with tailored properties. For example, researchers have explored its use in creating self-assembling nanomaterials for drug delivery systems and tissue engineering applications. The ability to fine-tune the chemical structure through functionalization offers a wide range of possibilities for customizing these materials to meet specific needs.

In conclusion, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-hydroxybenzoic acid (CAS No. 2172248-12-1) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its solubility and stability properties, make it an attractive candidate for developing new drugs, bioconjugates, and advanced materials. Ongoing research continues to uncover new applications and optimize its performance, further solidifying its importance in the field.